Cas no 27613-33-8 (2-Formyl-5-methylbenzonitrile)

2-Formyl-5-methylbenzonitrile is a versatile aromatic aldehyde nitrile compound with the molecular formula C9H7NO. Its key structural features include a formyl group (–CHO) and a nitrile (–CN) functionality on a methyl-substituted benzene ring, making it a valuable intermediate in organic synthesis. This compound is particularly useful in the preparation of pharmaceuticals, agrochemicals, and fine chemicals due to its reactivity in condensation, cyclization, and nucleophilic addition reactions. The presence of both electron-withdrawing (–CN) and electron-donating (–CH3) groups enhances its utility in regioselective transformations. It exhibits good stability under standard conditions, ensuring reliable handling and storage for industrial applications.

2-Formyl-5-methylbenzonitrile structure

Product Name:2-Formyl-5-methylbenzonitrile

CAS No:27613-33-8

MF:C₉H₇NO

MW:145.157982110977

MDL:MFCD18394293

CID:239469

Update Time:2025-06-08

2-Formyl-5-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

- Benzonitrile,2-formyl-5-methyl-
- 2-Formyl-5-methylbenzonitrile
- m-Tolunitrile, 6-formyl-
- Phthalaldehydonitrile,5-methyl- (8CI)
- 5-Methylphthalaldehydonitrile
- Phthalaldehydonitrile, 5-methyl- (8CI)
- Benzonitrile, 2-formyl-5-methyl-
- 2-Cyano-4-methylbenzaldehyde
- 2-Formyl-5-methyl-benzonitrile
- HQENAWFYEWLGTH-UHFFFAOYSA-N
- CM10508
- AS06373
- AK164252
- ST24040644
- MDL： MFCD18394293
- Inchi： 1S/C9H7NO/c1-7-2-3-8(6-11)9(4-7)5-10/h2-4,6H,1H3
- InChI Key： HQENAWFYEWLGTH-UHFFFAOYSA-N
- SMILES： O=CC1C=CC(C)=CC=1C#N

Computed Properties

Exact Mass: 145.05281
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 191
Topological Polar Surface Area: 40.9

Experimental Properties

Density: 1.12±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Very slightly soluble (0.44 g/l) (25 º C),
PSA: 40.86

2-Formyl-5-methylbenzonitrile Pricemore >>

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